Cas no 234446-38-9 (Phenol,2(or 4)-sec-octacosyl-)

• Product Name: Phenol,2(or 4)-sec-octacosyl-
• CAS No: 234446-38-9
• MF: C₃₄H₆₂O
• MW: 486.855491161346
• CID: 291340
• PubChem ID: 73555348
• Update Time: 2025-04-19

Phenol,2(or 4)-sec-octacosyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2(or 4)-sec-octacosyl-
• Phenol, 2(or 4)-sec-octacosyl-
• 234446-38-9
• 4-(OCTACOSAN-2-YL)PHENOL
• DTXSID80946098

• Inchi： 1S/C34H62O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-32(2)33-28-30-34(35)31-29-33/h28-32,35H,3-27H2,1-2H3
• InChI Key： GBDOBLXFGSGOKL-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C)CCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 486.480066597g/mol
• Monoisotopic Mass: 486.480066597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 35
• Rotatable Bond Count: 26
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.1
• Topological Polar Surface Area: 20.2Ų